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Compound of Interest

Compound Name: AVE3085

Cat. No.: B1665338

In the absence of a publicly available, substance-specific Safety Data Sheet (SDS) for
AVE3085, a conservative and safety-first approach is mandatory for its disposal.[1] When
specific disposal protocols are unavailable, research chemicals should be treated as hazardous
waste to ensure the safety of personnel and compliance with environmental regulations.[1][2]
This guide provides a step-by-step procedure for the proper disposal of AVE3085, based on
established best practices for laboratory chemical waste management.

Hazard Assessment and Personal Protective Equipment
(PPE)

Before handling AVE3085 for disposal, it is crucial to wear appropriate Personal Protective
Equipment (PPE). This includes, but is not limited to, a lab coat, safety glasses with side
shields, and chemical-resistant gloves. All handling of the solid compound or its solutions
should be conducted in a certified chemical fume hood to prevent inhalation of any dust or
aerosols.

Step-by-Step Disposal Procedure

The following procedure outlines the necessary steps for the safe segregation, containment,
and disposal of AVE3085 waste.

Step 1: Segregate Chemical Waste
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Proper segregation is critical to prevent dangerous reactions.[1] Do not mix AVE3085 waste
with other chemical waste streams unless their compatibility is certain.[1][3]

» Solid Waste: Collect solid AVE3085, as well as any lab materials grossly contaminated with it
(e.g., weighing paper, contaminated gloves, or absorbent pads), in a designated, compatible,
and clearly labeled solid waste container.[4]

o Liquid Waste: Solutions containing AVE3085 should be collected in a separate, compatible
liquid waste container. It is best practice to separate halogenated and non-halogenated
solvent wastes.[3][4] Aqueous solutions should also be collected separately.

o Sharps Waste: Any sharps, such as needles or broken glass contaminated with AVE3085,
must be placed in a designated, puncture-resistant sharps container labeled as hazardous
waste.

Step 2: Proper Containment

Waste containers must be in good condition, compatible with the chemical, and have a secure,
leak-proof closure.[5] Containers should only be opened when adding waste and must be kept
closed at all other times.[2][3][6] It is recommended to use secondary containment, such as a
tray or bin, for liquid waste containers to mitigate spills.[5][7]

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled.[1][7] The label should be affixed to
the container as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste".[1]

The full chemical name: "AVE3085".[1]

A clear indication of the container's contents (e.g., "Solid waste with AVE3085," "Aqueous
solution of AVE3085").

An estimation of the concentration and volume.

The date of accumulation.
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e The primary hazards (e.g., "Caution: Research Chemical with Unknown Hazards").[1]
Step 4: Accumulation and Storage

Waste must be accumulated at or near the point of generation, in what is known as a Satellite
Accumulation Area (SAA).[5][6] This area should be under the control of laboratory personnel.

Hazardous Waste Accumulation Limits Requirement
Maximum Volume in SAA 55 gallons of hazardous waste.[6]
Acutely Toxic Waste Limit 1 quart of liquid or 1 kilogram of solid.[6]

) Containers should be considered full at 75%
Container Fullness ] o ]
capacity to prevent overfilling and spills.[4]

Step 5: Scheduling a Waste Pickup

Once a waste container is full or waste is no longer being generated, contact your institution's
Environmental Health and Safety (EHS) department to schedule a waste pickup.[1][6] Provide
them with all the information from the waste label. Do not attempt to dispose of AVE3085 down
the drain or in the regular trash.[2][6][8] Hazardous chemicals must never be poured down the
drain.[6]

Step 6: Decontamination and Empty Container Disposal

Empty containers that held AVE3085 must be managed properly. To be considered "empty," a
container must have all contents removed by standard practices.[3] For containers that held
acutely hazardous waste, a triple rinse with a suitable solvent is required.[2][3][9] The rinsate
from this process must be collected and disposed of as hazardous waste.[2][3] Once properly
decontaminated, deface the original label and dispose of the container according to your
institution's guidelines for solid waste.[2][7]

Visualizing the Disposal Workflow

The following diagrams illustrate the procedural flow for proper chemical waste disposal and
the overarching principles of waste management.
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Step 1: Segregate Waste
(Solid, Liquid, Sharps)

Step 2: Use Proper Containers
(Compatible, Sealed)

Step 3: Label Containers
(‘Hazardous Waste', Chemical Name)

Step 4: Store in Satellite Accumulation Area

Step 5: Contact EHS for Pickup

Step 6: Decontaminate & Dispose of Empty Containers

Diagram 1: AVE3085 Disposal Workflow
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Tier 1: Prevention & Reduction

Tier 2: Reuse or Redistribution

Tier 3: Treatment & Recycling

Tier 4: Disposal
(Incineration, Landfill)

Diagram 2: Hierarchy of Laboratory Waste Management

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal of AVE3085: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665338#ave3085-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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